![molecular formula C16H15NO5 B6155930 ethyl 4-[hydroxy(phenyl)methyl]-3-nitrobenzoate CAS No. 453537-58-1](/img/no-structure.png)
ethyl 4-[hydroxy(phenyl)methyl]-3-nitrobenzoate
Description
The compound “ethyl 4-[hydroxy(phenyl)methyl]-3-nitrobenzoate” is an ester derived from a benzoic acid. The molecule contains a nitro group (-NO2), a phenyl group (C6H5), and an ethyl group (-C2H5). The presence of these functional groups suggests that this compound might have interesting chemical properties .
Synthesis Analysis
While specific synthesis methods for this compound are not available in the literature, it might be synthesized through a nitration reaction on the corresponding ethyl benzoate compound, followed by a reduction of the nitro group to an amine, and then acylation with the appropriate acid chloride .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 4-[hydroxy(phenyl)methyl]-3-nitrobenzoate involves the reaction of 4-nitrobenzoyl chloride with phenol in the presence of a base to form 4-nitrobenzophenone. The resulting product is then reacted with benzyl alcohol in the presence of a catalyst to form 4-[hydroxy(phenyl)methyl]-3-nitrobenzophenone. Finally, the esterification of the resulting product with ethyl alcohol in the presence of an acid catalyst yields ethyl 4-[hydroxy(phenyl)methyl]-3-nitrobenzoate.", "Starting Materials": [ "4-nitrobenzoyl chloride", "phenol", "base", "benzyl alcohol", "catalyst", "ethyl alcohol", "acid catalyst" ], "Reaction": [ "4-nitrobenzoyl chloride + phenol + base → 4-nitrobenzophenone", "4-nitrobenzophenone + benzyl alcohol + catalyst → 4-[hydroxy(phenyl)methyl]-3-nitrobenzophenone", "4-[hydroxy(phenyl)methyl]-3-nitrobenzophenone + ethyl alcohol + acid catalyst → ethyl 4-[hydroxy(phenyl)methyl]-3-nitrobenzoate" ] } | |
CAS RN |
453537-58-1 |
Product Name |
ethyl 4-[hydroxy(phenyl)methyl]-3-nitrobenzoate |
Molecular Formula |
C16H15NO5 |
Molecular Weight |
301.3 |
Purity |
95 |
Origin of Product |
United States |
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